![molecular formula C14H18N2O3 B5859095 3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole](/img/structure/B5859095.png)
3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole, commonly known as DMPO, is a heterocyclic organic compound that has gained attention in the scientific community due to its potential applications in research. DMPO has a unique chemical structure that allows it to interact with reactive oxygen species (ROS) and free radicals, making it a valuable tool in studying oxidative stress and related diseases.
Mechanism of Action
DMPO works by reacting with free radicals and 3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole, forming stable adducts that can be detected and analyzed. DMPO is particularly useful in studying the effects of superoxide and hydroxyl radicals, which are highly reactive and difficult to detect using other methods.
Biochemical and Physiological Effects:
DMPO has been shown to have antioxidant properties, which can help protect cells from oxidative damage. It has also been shown to reduce inflammation and protect against ischemic injury in animal models. However, the exact physiological effects of DMPO are still being studied and require further research.
Advantages and Limitations for Lab Experiments
The advantages of using DMPO in lab experiments include its ability to selectively trap free radicals and 3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole, its stability in various biological environments, and its relatively low toxicity. However, DMPO can be expensive to synthesize and may not be suitable for all experimental systems.
Future Directions
There are several areas of research that could benefit from the use of DMPO. These include studies of oxidative stress in aging and age-related diseases, investigations of the role of 3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole in cancer progression, and the development of new therapeutics that target oxidative stress pathways. Additionally, further research is needed to better understand the physiological effects of DMPO and to optimize its use in experimental systems.
Synthesis Methods
DMPO can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with propyl hydrazine to form the corresponding hydrazone. This intermediate is then reacted with cyanogen bromide to produce the oxadiazole ring structure.
Scientific Research Applications
DMPO has been extensively studied for its ability to scavenge and trap free radicals and 3-(3,4-dimethoxybenzyl)-5-propyl-1,2,4-oxadiazole, making it a useful tool in researching the mechanisms of oxidative stress in various diseases. DMPO has been used in research related to neurodegenerative diseases such as Parkinson's and Alzheimer's, as well as in studies of cardiovascular disease, cancer, and inflammation.
properties
IUPAC Name |
3-[(3,4-dimethoxyphenyl)methyl]-5-propyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-4-5-14-15-13(16-19-14)9-10-6-7-11(17-2)12(8-10)18-3/h6-8H,4-5,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNYYILOXGXWPMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=NO1)CC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3,4-Dimethoxyphenyl)methyl]-5-propyl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.